Cas no 88698-98-0 (Phenol, 3-[3-(1,1-dimethylethyl)-5-oxazolidinyl]-)
![Phenol, 3-[3-(1,1-dimethylethyl)-5-oxazolidinyl]- structure](https://www.kuujia.com/scimg/cas/88698-98-0x500.png)
88698-98-0 structure
Product name:Phenol, 3-[3-(1,1-dimethylethyl)-5-oxazolidinyl]-
Phenol, 3-[3-(1,1-dimethylethyl)-5-oxazolidinyl]- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 3-[3-(1,1-dimethylethyl)-5-oxazolidinyl]-
- 3-(3-tert-butyl-1,3-oxazolidin-5-yl)phenol
- VZCVMXFATWZTSD-UHFFFAOYSA-N
- 5-(3-hydroxyphenyl)-3-tert-butyloxazolidine
- DTXSID50602816
- 88698-98-0
- SCHEMBL10614957
-
- Inchi: InChI=1S/C13H19NO2/c1-13(2,3)14-8-12(16-9-14)10-5-4-6-11(15)7-10/h4-7,12,15H,8-9H2,1-3H3
- InChI Key: VZCVMXFATWZTSD-UHFFFAOYSA-N
- SMILES: CC(C)(C)N1CC(OC1)C2=CC(=CC=C2)O
Computed Properties
- Exact Mass: 221.141578849g/mol
- Monoisotopic Mass: 221.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 32.7Ų
Phenol, 3-[3-(1,1-dimethylethyl)-5-oxazolidinyl]- Related Literature
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1. Book reviews
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Jens P. Eußner,Stefanie Dehnen Chem. Commun., 2014,50, 11385-11388
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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